Cas no 88457-30-1 (Methanone, bis[4-[4-[1-(4-aminophenyl)-1-methylethyl]phenoxy]phenyl]-)

• Product Name: Methanone, bis[4-[4-[1-(4-aminophenyl)-1-methylethyl]phenoxy]phenyl]-
• CAS No: 88457-30-1
• MF: C₄₃H₄₀N₂O₃
• MW: 632.789311408997
• CID: 632161
• PubChem ID: 13879436
• Update Time: 2025-04-19

Methanone, bis[4-[4-[1-(4-aminophenyl)-1-methylethyl]phenoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, bis[4-[4-[1-(4-aminophenyl)-1-methylethyl]phenoxy]phenyl]-
• bis[4-[4-[2-(4-aminophenyl)propan-2-yl]phenoxy]phenyl]methanone
• Bis(4-{4-[2-(4-aminophenyl)propan-2-yl]phenoxy}phenyl)methanone
• 88457-30-1
• DTXSID50551774
• SCHEMBL202252

• Inchi： 1S/C43H40N2O3/c1-42(2,31-9-17-35(44)18-10-31)33-13-25-39(26-14-33)47-37-21-5-29(6-22-37)41(46)30-7-23-38(24-8-30)48-40-27-15-34(16-28-40)43(3,4)32-11-19-36(45)20-12-32/h5-28H,44-45H2,1-4H3
• InChI Key： ZLNBQPMKZQSZQE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C2C=CC(=CC=2)OC2C=CC(=CC=2)C(C)(C)C2C=CC(=CC=2)N)=O)=CC=1)C1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 632.30389314g/mol
• Monoisotopic Mass: 632.30389314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 48
• Rotatable Bond Count: 10
• Complexity: 902
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 87.6Ų